Cas no 1261778-29-3 (2-Methyl-5-(trifluoromethoxy)benzenesulfonamide)

• Product Name: 2-Methyl-5-(trifluoromethoxy)benzenesulfonamide
• CAS No: 1261778-29-3
• MF: C₈H₈F₃NO₃S
• MW: 255.214231491089
• CID: 4987856
• Update Time: 2025-10-29

2-Methyl-5-(trifluoromethoxy)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(trifluoromethoxy)benzenesulfonamide
• GS0932

• Inchi： 1S/C8H8F3NO3S/c1-5-2-3-6(15-8(9,10)11)4-7(5)16(12,13)14/h2-4H,1H3,(H2,12,13,14)
• InChI Key： RQDMRJQWHJGITR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 2
• Topological Polar Surface Area: 77.8

Additional information on 2-Methyl-5-(trifluoromethoxy)benzenesulfonamide

Introduction to 2-Methyl-5-(trifluoromethoxy)benzenesulfonamide (CAS No. 1261778-29-3)

2-Methyl-5-(trifluoromethoxy)benzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1261778-29-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a methyl group at the 2-position and a trifluoromethoxy group at the 5-position of the benzene ring, coupled with the sulfonamide functional group, contribute to its unique chemical properties and biological interactions.

The sulfonamide moiety (-SO₂NH₂) is a key pharmacophore in many drugs, known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The introduction of fluorine atoms, specifically in the form of a trifluoromethoxy group (-OCH₂CF₃), enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. The methyl group at the 2-position further modulates the electronic distribution of the benzene ring, influencing its reactivity and interaction with biological systems.

In recent years, there has been a surge in research focused on identifying novel sulfonamide derivatives with enhanced pharmacological properties. The compound 2-Methyl-5-(trifluoromethoxy)benzenesulfonamide has been studied for its potential applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer therapies. Its unique structural composition suggests that it may exhibit inhibitory activity against specific enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to explore its interactions with biological targets. Preliminary studies indicate that 2-Methyl-5-(trifluoromethoxy)benzenesulfonamide may interact with enzymes such as cytochrome P450 family members, which are crucial in drug metabolism. Additionally, its ability to modulate signaling pathways involving transcription factors and kinases makes it a promising candidate for further investigation.

The synthesis of 2-Methyl-5-(trifluoromethoxy)benzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethoxy group is particularly challenging due to the sensitivity of fluorine-containing compounds to hydrolysis and oxidation. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to achieve optimal results. These synthetic strategies not only highlight the complexity of working with such compounds but also underscore the importance of innovative approaches in medicinal chemistry.

From a pharmacological perspective, the sulfonamide group in 2-Methyl-5-(trifluoromethoxy)benzenesulfonamide is known to exhibit broad-spectrum activity due to its ability to disrupt bacterial cell wall synthesis and inhibit enzyme function. The presence of fluorine atoms further enhances these properties by improving binding affinity and reducing susceptibility to metabolic degradation. This combination of structural features makes it an attractive candidate for developing novel antibiotics or antiviral agents.

Recent advancements in drug discovery technologies have enabled researchers to explore the therapeutic potential of 2-Methyl-5-(trifluoromethoxy)benzenesulfonamide more comprehensively. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been used to elucidate its molecular structure and understand its interactions with biological targets at an atomic level. These studies provide valuable insights into how modifications at specific positions within the molecule can influence its pharmacological activity.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in synthesizing more complex molecules or as a building block for designing novel materials with specialized functions. For instance, researchers have explored its use in developing liquid crystals and organic semiconductors due to its ability to self-assemble into ordered structures.

In conclusion, 2-Methyl-5-(trifluoromethoxy)benzenesulfonamide (CAS No. 1261778-29-3) represents a significant advancement in medicinal chemistry and materials science. Its structural features, combined with its observed biological activities, make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges and developing next-generation therapeutics.